11,17,20,20-Tetrahydroxy-3-oxo-pregna-1,4-dien-21-oic acid methyl ester

• CAS No.: 57073-10-6
• Molecular Formula: C22H30O6
• Molecular Weight: 390.5 g/mol
• IUPAC Name: methyl 2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-hydroxyacetate
• InChI: InChI=1S/C22H30O6/c1-20-8-6-13(23)10-12(20)4-5-14-15-7-9-22(27,18(25)19(26)28-3)21(15,2)11-16(24)17(14)20/h6,8,10,14-18,24-25,27H,4-5,7,9,11H2,1-3H3/t14-,15-,16-,17+,18?,20-,21-,22-/m0/s1
• InChI Key: KGGJWTUYUOSWNH-LQDASQSRSA-N
• SMILES: CC12CC(C3C(C1CCC2(C(C(=O)OC)O)O)CCC4=CC(=O)C=CC34C)O
• Isomeric SMILES: C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CC[C@@]2(C(C(=O)OC)O)O)CCC4=CC(=O)C=C[C@]34C)O
• Synonyms: 11,17,20,20-tetrahydroxy-3-oxo-pregna-1,4-dien-21-oic acid methyl ester; methyl 20-dihydroprednisolonate

Description

It is a derivative of prednisolone and is used for its anti-inflammatory and immunosuppressive properties .

Preparation Methods

The synthesis of methyl 20-dihydroprednisolonate involves several steps. One common method includes the esterification of prednisolone with methanol in the presence of an acid catalyst . Industrial production methods may involve high-performance liquid chromatography (HPLC) to ensure the purity and quality of the compound .

Chemical Reactions Analysis

11,17,20,20-Tetrahydroxy-3-oxo-pregna-1,4-dien-21-oic acid methyl ester undergoes various chemical reactions, including:

Oxidation: This reaction can occur under the influence of strong oxidizing agents, leading to the formation of ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols.

Substitution: Common reagents for substitution reactions include halogens and nucleophiles, resulting in the formation of halogenated or substituted derivatives.

Scientific Research Applications

11,17,20,20-Tetrahydroxy-3-oxo-pregna-1,4-dien-21-oic acid methyl ester has a wide range of scientific research applications:

Chemistry: It is used as a reference compound in analytical chemistry for the development of new analytical methods.

Biology: The compound is studied for its effects on cellular processes and gene expression.

Medicine: It is used in the treatment of inflammatory and autoimmune diseases due to its potent anti-inflammatory properties.

Industry: The compound is used in the formulation of pharmaceutical products.

Mechanism of Action

11,17,20,20-Tetrahydroxy-3-oxo-pregna-1,4-dien-21-oic acid methyl ester exerts its effects by binding to glucocorticoid receptors, leading to changes in gene expression . This results in the suppression of inflammation and modulation of the immune response. The compound also affects carbohydrate, protein, and lipid metabolism .

Comparison with Similar Compounds

Conclusion

11,17,20,20-Tetrahydroxy-3-oxo-pregna-1,4-dien-21-oic acid methyl ester is a versatile compound with significant applications in various fields. Its unique properties and mechanisms of action make it a valuable tool in scientific research and medicine.